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Abstract
This technical guide provides a comprehensive overview of ammonium cobalt(II) phosphate
monohydrate (NH₄CoPO₄·H₂O), a compound of significant interest in materials science and

catalysis. This document details its chemical and physical properties, provides in-depth

experimental protocols for its synthesis, and summarizes key quantitative data. Its crystal

structure and various synthesis pathways are visually represented to facilitate a deeper

understanding of this versatile inorganic compound.

Introduction
Ammonium cobalt(II) phosphate monohydrate is an inorganic compound that has garnered

considerable attention for its applications in various fields, including as an electrode material in

energy storage devices and as a catalyst.[1] Its layered crystal structure is a key feature that

contributes to its interesting electrochemical properties.[1][2] This guide serves as a technical

resource for researchers, providing detailed information on its synthesis and characterization.

Chemical and Physical Properties
Ammonium cobalt(II) phosphate monohydrate is a pink to purple crystalline powder.[3] Its

fundamental properties are summarized in the table below.
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Property Value Reference

Chemical Formula NH₄CoPO₄·H₂O or CoH₆NO₅P [4][5][6][7]

CAS Number 16827-96-6 [4][6][7]

Molecular Weight 189.96 g/mol [4][6][7]

Appearance
Pink to purple crystals or

powder
[3]

Crystal System Orthorhombic [1][2]

Space Group Pmn2₁ [2][8]

Synthesis Methodologies
The synthesis of ammonium cobalt(II) phosphate monohydrate can be achieved through

several methods, with solution-based precipitation being the most common. The choice of

synthesis route can influence the morphology and, consequently, the material's properties.

Experimental Protocol: Solution-Based Precipitation
This method involves the reaction of a soluble cobalt(II) salt with a phosphate source in the

presence of ammonium ions at a controlled temperature and pH.

Materials:

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O) or Cobalt(II) nitrate hexahydrate

(Co(NO₃)₂·6H₂O)

Diammonium hydrogen phosphate ((NH₄)₂HPO₄) or Ammonium dihydrogen phosphate

(NH₄H₂PO₄)

Ammonium hydroxide (NH₄OH) solution (for pH adjustment)

Deionized water

Procedure:
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Prepare an aqueous solution of the cobalt(II) salt (e.g., 0.1 M CoCl₂).

Prepare a separate aqueous solution of the ammonium phosphate salt (e.g., 0.1 M

(NH₄)₂HPO₄).

Slowly add the ammonium phosphate solution to the cobalt salt solution under constant

stirring.

Adjust the pH of the mixture to a range of 5.0 to 9.5 using ammonium hydroxide.[1]

Maintain the reaction temperature between 40°C and 60°C to favor the formation of the

monohydrate form. Temperatures around 20°C tend to yield the hexahydrate.[1][9]

Allow the precipitate to age in the solution for a defined period (e.g., 1-2 hours) to ensure

complete reaction and crystallization.

Separate the resulting pink-purple precipitate by filtration (e.g., using a Büchner funnel).

Wash the precipitate several times with deionized water to remove any unreacted precursors

and byproducts.

Dry the final product in an oven at a moderate temperature (e.g., 60-80°C) for several hours.

Alternative Synthesis Routes
Other reported methods for synthesizing ammonium cobalt(II) phosphate monohydrate
include:

Hydrothermal Synthesis: This method involves carrying out the precipitation reaction in a

sealed vessel (autoclave) at elevated temperatures. This can promote the formation of highly

crystalline materials.[1]

Wet Milling: A mechanical approach where precursors such as Co(OH)₂ and NH₄H₂PO₄ are

milled in a bead mill. This process can produce platelets of the material.

Corrosion-Induced Synthesis: A method where nanoplates of NH₄CoPO₄·H₂O are grown

directly on a cobalt foil through a chemical corrosion process.[5]
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Structural and Characterization Data
The crystal structure of ammonium cobalt(II) phosphate monohydrate belongs to the

dittmarite group of minerals.[1] It possesses a layered structure composed of interconnected

CoO₄ and PO₄ tetrahedra.[1] The ammonium ions (NH₄⁺) and water molecules reside in the

interlayer spaces, held by hydrogen bonds.[1][10]

Parameter Description

Crystal System Orthorhombic

Space Group Pmn2₁

Structure

Layered, with alternating cobalt-phosphate

sheets and layers of ammonium ions and water

molecules.

Coordination
Cobalt(II) ions are tetrahedrally coordinated by

oxygen atoms.

Characterization of the synthesized material is crucial to confirm its phase purity, crystallinity,

and morphology. Common techniques include:

X-ray Diffraction (XRD): Used to identify the crystalline phase and determine the lattice

parameters. The diffraction peaks for NH₄CoPO₄·H₂O can be indexed to the orthorhombic

phase (JCPDS No. 21-0739).[2]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify functional groups. Characteristic

absorption bands for O-H stretching (from water), N-H stretching (from ammonium), and P-O

stretching (from phosphate) are expected.

Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the

synthesized powder. The morphology can vary from nanoplates to microflowers depending

on the synthesis conditions.[11]

Logical Relationships and Workflows
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The synthesis of ammonium cobalt(II) phosphate monohydrate involves a series of logical

steps and dependencies, which can be visualized.

Precursor Solutions

Reaction Step Post-ProcessingCobalt(II) Salt Solution
(e.g., CoCl₂ aq.)

Mixing & Stirring

Ammonium Phosphate Solution
(e.g., (NH₄)₂HPO₄ aq.)

pH Adjustment
(5.0 - 9.5)

Adjust pH
Temperature Control

(40-60°C)

Set Temp
FiltrationPrecipitate Formation Washing with DI Water Drying

(60-80°C)
NH₄CoPO₄·H₂O Powder

Click to download full resolution via product page

Caption: Workflow for the solution-based precipitation synthesis of NH₄CoPO₄·H₂O.

Conclusion
This technical guide has provided a detailed overview of ammonium cobalt(II) phosphate
monohydrate, with a focus on its chemical formula, properties, and synthesis. The provided

experimental protocol for solution-based precipitation offers a reliable method for its

preparation in a laboratory setting. The characterization data and structural information

presented will be valuable for researchers working with this compound. The versatile synthesis

routes and interesting properties of NH₄CoPO₄·H₂O suggest its continued importance in the

development of new materials for various technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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